N-{2-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]phenyl}acetamide

• IUPAC Name: N-[2-(3-pyridin-4-yl-1,2,4-oxadiazol-5-yl)phenyl]acetamide
• InChI: InChI=1S/C15H12N4O2/c1-10(20)17-13-5-3-2-4-12(13)15-18-14(19-21-15)11-6-8-16-9-7-11/h2-9H,1H3,(H,17,20)
• InChI Key: SYPCIDJNWGACTF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC=CC=C1C2=NC(=NO2)C3=CC=NC=C3
• Molecular Formula: C15H12N4O2
• Molecular Weight: 280.28 g/mol

Description

N-{2-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]phenyl}acetamide, also known as PBOX-15, is a chemical compound that has gained significant attention in scientific research due to its potential applications in cancer therapy. PBOX-15 belongs to the class of oxadiazole derivatives, which have been found to exhibit various biological activities.

Mechanism of Action

The mechanism of action of N-{2-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]phenyl}acetamide is still not fully understood. However, it has been proposed that N-{2-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]phenyl}acetamide interacts with DNA and inhibits the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division. This leads to DNA damage and ultimately cell death.
Biochemical and Physiological Effects:
N-{2-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]phenyl}acetamide has been found to have minimal toxicity in normal cells, making it a promising candidate for cancer therapy. In addition to its anticancer activity, N-{2-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]phenyl}acetamide has also been shown to exhibit anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the major advantages of N-{2-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]phenyl}acetamide is its selective toxicity towards cancer cells, which reduces the risk of side effects. However, the synthesis of N-{2-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]phenyl}acetamide is complex and requires specialized equipment, making it difficult to produce in large quantities. Furthermore, the mechanism of action of N-{2-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]phenyl}acetamide is not fully understood, which limits its potential applications.

Future Directions

There are several future directions for research on N-{2-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]phenyl}acetamide. One area of interest is the development of N-{2-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]phenyl}acetamide analogues with improved potency and selectivity. Another area of research is the investigation of the potential use of N-{2-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]phenyl}acetamide in combination with other anticancer agents. Furthermore, the mechanism of action of N-{2-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]phenyl}acetamide needs to be further elucidated to fully understand its potential applications in cancer therapy.

Scientific Research Applications

N-{2-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]phenyl}acetamide has been extensively studied for its potential use in cancer therapy. It has been found to exhibit anticancer activity against a range of cancer cell lines, including breast, lung, and colon cancer cells. N-{2-[3-(4-pyridinyl)-1,2,4-oxadiazol-5-yl]phenyl}acetamide has also been shown to induce apoptosis, inhibit cell proliferation, and disrupt the cell cycle in cancer cells.